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Compound of Interest

Compound Name: Dicumene chromium

Cat. No.: B15345860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(mesitylene)chromium, with the molecular formula C₁₈H₂₄Cr, is an organometallic sandwich

compound wherein a central chromium atom is bonded to two mesitylene (1,3,5-

trimethylbenzene) ligands. This symmetrical, 18-electron complex is a member of the

bis(arene)chromium family, which has played a pivotal role in the development of

organometallic chemistry. This technical guide provides a comprehensive overview of the

synthesis, characterization, and experimental protocols related to bis(mesitylene)chromium,

tailored for researchers and professionals in chemistry and drug development.

Synthesis and Structure
The synthesis of bis(mesitylene)chromium typically involves the reductive complexation of a

chromium salt with mesitylene. A common method is the Fischer-Hafner synthesis, which

involves the reaction of chromium(III) chloride with mesitylene in the presence of a reducing

agent like aluminum powder and a Lewis acid catalyst such as aluminum chloride. The initial

product is the bis(mesitylene)chromium(I) cation, which is then reduced to the neutral

bis(mesitylene)chromium(0) complex. Isomerically pure bis(mesitylene)chromium can be

obtained by carefully controlling the reaction conditions to avoid Friedel-Crafts isomerization.[1]

The molecular structure of bis(mesitylene)chromium features a central chromium atom

sandwiched between two parallel mesitylene rings. The chromium atom is equidistant from all

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15345860?utm_src=pdf-interest
https://pubs.acs.org/doi/10.1021/om020362a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


six carbon atoms of each ring, forming a highly symmetric structure.

Quantitative Data
A comprehensive summary of the available quantitative data for bis(mesitylene)chromium is

presented below.

Property Value Reference

Molecular Formula C₁₈H₂₄Cr N/A

Molecular Weight 292.38 g/mol N/A

Note: Specific experimental data such as NMR chemical shifts, IR absorption bands, mass

spectrometry fragmentation, and detailed crystal structure parameters for

bis(mesitylene)chromium are not readily available in the public domain. The following sections

on characterization provide general expectations based on related compounds.

Experimental Protocols
Detailed methodologies for the synthesis and characterization of bis(mesitylene)chromium are

provided below. These protocols are based on established procedures for analogous

bis(arene)chromium complexes and general organometallic chemistry techniques.

Synthesis of Bis(mesitylene)chromium
Materials:

Anhydrous Chromium(III) chloride (CrCl₃)

Aluminum powder

Anhydrous Aluminum chloride (AlCl₃)

Mesitylene (1,3,5-trimethylbenzene), freshly distilled

Sodium dithionite (Na₂S₂O₄)
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Sodium hydroxide (NaOH)

Anhydrous diethyl ether

Degassed water

Schlenk line and glassware

Inert atmosphere (Argon or Nitrogen)

Procedure:

Preparation of the Bis(mesitylene)chromium(I) Cation:

In a flame-dried Schlenk flask under an inert atmosphere, combine anhydrous CrCl₃,

aluminum powder, and anhydrous AlCl₃.

Add freshly distilled mesitylene to the flask via a cannula.

Heat the reaction mixture with vigorous stirring. The reaction to form the

bis(mesitylene)chromium cation is reported to be high-yielding at 65°C over a few hours.

[1]

Monitor the reaction progress. Upon completion, cool the mixture to room temperature.

Reduction to Bis(mesitylene)chromium(0):

Carefully hydrolyze the reaction mixture by the slow addition of degassed water under an

inert atmosphere.

Prepare a solution of sodium dithionite in aqueous sodium hydroxide.

Add the reducing solution to the hydrolyzed reaction mixture to reduce the [Cr(C₁₈H₂₄)]⁺

cation to neutral Cr(C₁₈H₂₄).

The neutral product will precipitate from the aqueous solution.

Isolation and Purification:
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Extract the neutral bis(mesitylene)chromium into a suitable organic solvent like diethyl

ether.

Wash the organic layer with degassed water to remove any remaining salts.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄).

Remove the solvent under vacuum to yield the solid bis(mesitylene)chromium.

The product can be further purified by sublimation or recrystallization from a suitable

solvent under an inert atmosphere.

CrCl₃, Al, AlCl₃,
Mesitylene

Reaction at 65°C
(Fischer-Hafner) [Cr(C₁₈H₂₄)]⁺ Reduction with

Na₂S₂O₄ / NaOH Cr(C₁₈H₂₄) Solvent Extraction Purification
(Sublimation/Recrystallization) Bis(mesitylene)chromium

Click to download full resolution via product page

Synthesis workflow for bis(mesitylene)chromium.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Due to the air-sensitivity of many organometallic compounds, samples should be prepared in

a glovebox or under an inert atmosphere.

Dissolve 5-25 mg of the compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g.,

benzene-d₆, toluene-d₈, or THF-d₈).[2]

Filter the solution through a pipette with a glass wool plug to remove any particulate matter.

[3]

Transfer the filtered solution to a clean, dry NMR tube and cap it.

Data Acquisition:

Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at an appropriate frequency.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15345860?utm_src=pdf-body-img
https://schuetz.cup.uni-muenchen.de/nmr-facility/nmr-sample-preparation/
https://nmr.chem.umn.edu/samprep.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reference the spectra to the residual solvent peak or an internal standard (e.g.,

tetramethylsilane).

Expected Spectral Features:

¹H NMR: Due to the high symmetry of the molecule, a singlet for the aromatic protons and a

singlet for the methyl protons are expected. The coordination to chromium will cause a

significant upfield shift of these resonances compared to free mesitylene.

¹³C NMR: Three signals are expected: one for the methyl carbons, one for the aromatic

carbons bearing the methyl groups, and one for the unsubstituted aromatic carbons. These

signals will also be shifted upon coordination to the chromium center.

Infrared (IR) Spectroscopy
Sample Preparation:

Nujol Mull: For solid samples, grind a small amount of the compound with a few drops of

Nujol (mineral oil) to form a paste. Sandwich the paste between two KBr or NaCl plates.[4]

Solution: For solution-state IR, dissolve the compound in a suitable IR-transparent solvent

(e.g., cyclohexane, CCl₄) in a sealed liquid cell. This must be done under an inert

atmosphere.

Data Acquisition:

Record the spectrum over the range of 4000-400 cm⁻¹.

A background spectrum of the solvent or Nujol should be recorded and subtracted from the

sample spectrum.

Expected Spectral Features:

Characteristic C-H stretching vibrations of the aromatic ring and methyl groups.

C=C stretching vibrations of the aromatic rings.

Metal-ligand vibrations at lower frequencies.
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Mass Spectrometry (MS)
Sample Preparation:

For air-sensitive compounds, the sample should be introduced into the mass spectrometer

under an inert atmosphere if possible.

Direct insertion probe (DIP) with electron ionization (EI) is a common method for volatile,

stable organometallic compounds.

Data Acquisition:

Obtain the mass spectrum using an appropriate ionization technique (e.g., EI, ESI).

EI is often performed at 70 eV.

Expected Fragmentation Pattern:

The molecular ion peak [M]⁺ should be observable.

The primary fragmentation pathway for bis(arene)chromium complexes is the successive

loss of the arene ligands. Therefore, a prominent peak corresponding to [M - mesitylene]⁺ is

expected, followed by a peak for [Cr]⁺.

[Cr(C₉H₁₂)₂]⁺˙
(M⁺˙) [Cr(C₉H₁₂)]⁺

- C₉H₁₂
[Cr]⁺

- C₉H₁₂

Click to download full resolution via product page

Expected fragmentation pathway of bis(mesitylene)chromium.

X-ray Crystallography
Crystal Growth:

Grow single crystals suitable for X-ray diffraction by slow evaporation of a saturated solution,

slow cooling of a hot, saturated solution, or vapor diffusion of a non-solvent into a solution of

the compound. All methods should be performed under an inert atmosphere.
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Data Collection and Structure Solution:

Mount a suitable single crystal on a goniometer head.

Collect diffraction data using a single-crystal X-ray diffractometer, typically with Mo Kα

radiation.

Solve and refine the crystal structure using appropriate software packages.

Expected Structural Features:

The crystal structure would confirm the sandwich-type arrangement of the two mesitylene

ligands around the central chromium atom.

Precise bond lengths and angles, including Cr-C and C-C bond distances, would be

determined.

Signaling Pathways and Biological Applications
Currently, there is no publicly available information to suggest that bis(mesitylene)chromium is

directly involved in any specific biological signaling pathways or has been investigated for drug

development purposes. The primary interest in this and related bis(arene)chromium

compounds has been in the fields of organometallic chemistry, catalysis, and materials science.

Conclusion
Bis(mesitylene)chromium is a classic example of an organometallic sandwich compound with a

rich history in the development of the field. While specific quantitative characterization data is

not widely disseminated, the experimental protocols for its synthesis and analysis are well-

established based on analogous compounds. This guide provides a foundational framework for

researchers and professionals to approach the study of bis(mesitylene)chromium, from its

preparation to its detailed structural and spectroscopic characterization. Further research is

needed to explore any potential biological activities or applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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